N-(2,5-dimethylphenyl)-2-methoxybenzamide
Overview
Description
N-(2,5-dimethylphenyl)-2-methoxybenzamide, also known as DMBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMBA is a white crystalline powder that is soluble in organic solvents and is used as a reagent in organic synthesis. The purpose of
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-2-methoxybenzamide is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in various physiological processes such as muscle contraction, cognition, and memory. Inhibition of AChE by N-(2,5-dimethylphenyl)-2-methoxybenzamide can lead to an increase in acetylcholine levels, which can enhance these physiological processes.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-methoxybenzamide has been shown to have various biochemical and physiological effects. Inhibition of AChE by N-(2,5-dimethylphenyl)-2-methoxybenzamide can lead to an increase in acetylcholine levels, which can enhance cognitive function and memory. N-(2,5-dimethylphenyl)-2-methoxybenzamide has also been shown to have anti-inflammatory and antioxidant properties, which can protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethylphenyl)-2-methoxybenzamide has several advantages as a reagent for lab experiments. It is relatively easy to synthesize and purify, and it can introduce the 2,5-dimethylphenyl group into various organic compounds, which can alter their properties and enhance their efficacy. However, N-(2,5-dimethylphenyl)-2-methoxybenzamide also has some limitations. It can be toxic in high doses, and its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(2,5-dimethylphenyl)-2-methoxybenzamide. One area of interest is its potential applications in the development of new drugs for various diseases. N-(2,5-dimethylphenyl)-2-methoxybenzamide has been shown to have anti-inflammatory and antioxidant properties, which can be useful in the treatment of diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential applications in the development of new materials. N-(2,5-dimethylphenyl)-2-methoxybenzamide can introduce the 2,5-dimethylphenyl group into various organic compounds, which can alter their properties and enhance their efficacy, making it a potentially useful reagent in the development of new materials. Finally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethylphenyl)-2-methoxybenzamide and its potential applications in various fields.
Conclusion:
In conclusion, N-(2,5-dimethylphenyl)-2-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2,5-dimethylphenyl)-2-methoxybenzamide can be synthesized by reacting 2-methoxybenzoic acid with 2,5-dimethylaniline in the presence of a dehydrating agent such as thionyl chloride. N-(2,5-dimethylphenyl)-2-methoxybenzamide has been widely used in scientific research due to its potential applications in the synthesis of organic compounds, and it has various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. N-(2,5-dimethylphenyl)-2-methoxybenzamide has several advantages as a reagent for lab experiments, but it also has some limitations. There are several future directions for research on N-(2,5-dimethylphenyl)-2-methoxybenzamide, including its potential applications in the development of new drugs and materials, and further research is needed to fully understand its mechanism of action.
Scientific Research Applications
N-(2,5-dimethylphenyl)-2-methoxybenzamide has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of N-(2,5-dimethylphenyl)-2-methoxybenzamide is in the synthesis of organic compounds. N-(2,5-dimethylphenyl)-2-methoxybenzamide is a reagent that can be used to introduce the 2,5-dimethylphenyl group into various organic compounds, which can alter their properties and enhance their efficacy.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-11-8-9-12(2)14(10-11)17-16(18)13-6-4-5-7-15(13)19-3/h4-10H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQRCZVGTCMLEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201271282 |
Source
|
| Record name | N-(2,5-Dimethylphenyl)-2-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201271282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethylphenyl)-2-methoxybenzamide | |
CAS RN |
353783-62-7 |
Source
|
| Record name | N-(2,5-Dimethylphenyl)-2-methoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=353783-62-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2,5-Dimethylphenyl)-2-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201271282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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